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Compound of Interest

Compound Name: 4-(4-Nitrophenyl)butan-2-amine

Cat. No.: B122269

Disclaimer: Specific safety and toxicological data for 4-(4-Nitrophenyl)butan-2-amine is not
readily available in public literature or safety data sheets. This guide has been compiled using
information from structurally related compounds, namely nitroaromatic amines and substituted
phenylbutanamines. The recommendations herein are based on extrapolation and should be
treated as precautionary. A thorough risk assessment should be conducted by qualified
personnel before handling this compound.

This technical guide provides an in-depth overview of the potential hazards, handling
procedures, and safety precautions for 4-(4-Nitrophenyl)butan-2-amine, intended for
researchers, scientists, and professionals in drug development. Due to the limited availability of
data for this specific molecule, this guide synthesizes information from analogous chemical
structures to provide a robust framework for safe handling and use.

General Safety Information

Nitroaromatic compounds are recognized for their potential toxicity, and aromatic amines can
be readily absorbed through the skin.[1] Many nitroaromatic compounds are considered toxic
and mutagenic.[2] The primary hazards associated with compounds of this class include skin
irritation, serious eye irritation, and respiratory irritation.[3]

General Precautions:

o Avoid breathing dust, mist, or spray.[3]
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Wash skin thoroughly after handling.

Use only in a well-ventilated area or outdoors.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Do not eat, drink, or smoke when using this product.

Hazard Identification and Classification

Based on data from structurally similar compounds, 4-(4-Nitrophenyl)butan-2-amine should
be handled as a hazardous substance. The following table summarizes the potential hazard
classifications based on the GHS (Globally Harmonized System of Classification and Labelling
of Chemicals), extrapolated from "4-(4-Nitrophenyl)pyrimidin-2-amine”.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation[3]

Acute Toxicity (Oral) Category 4 (Assumed) H302: Harmful if swallowed

Physical and Chemical Properties

Quantitative data for 4-(4-Nitrophenyl)butan-2-amine is not available. The following table
presents data for related compounds to provide an estimate of its properties.
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4-(4- 4-hydroxy-4-(4- 4-(4-

Property Nitrophenyl)pyrimi nitrophenyl)butan- Hydroxyphenyl)but
din-2-amine 2-one an-2-one

Molecular Formula C10H8N402[3] C10H11NOA4[4][5] C10H1202

Molecular Weight 216.20 g/mol 209.202 g/mol [4][5] 164.20 g/mol

CAS Number 99361-84-9[3] 57548-40-0[5] 5471-51-2

Experimental Protocols

Specific experimental protocols for the synthesis and handling of 4-(4-Nitrophenyl)butan-2-
amine are not documented in available literature. The following is a generalized protocol for the
safe handling of a potent, powdered chemical compound, which should be adapted based on a
site-specific risk assessment.

Protocol: Safe Handling of Potentially Hazardous Chemical Powders
e Preparation:

o Don all appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, a lab
coat, and chemical splash goggles with a face shield.

o Ensure a calibrated analytical balance is located within a certified chemical fume hood.
o Verify that the chemical fume hood is functioning correctly.

o Prepare all necessary equipment (spatulas, weighing paper, vials) within the fume hood to
minimize movement of the powder.

» Weighing and Aliquoting:
o Carefully open the container of 4-(4-Nitrophenyl)butan-2-amine inside the fume hood.

o Use a clean, designated spatula to transfer the desired amount of powder onto weighing
paper.
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o Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

o Once the desired mass is weighed, carefully transfer the powder to a labeled, sealable
container.

¢ Dissolution:

o If preparing a solution, add the solvent to the vessel containing the powder within the fume
hood.

o Cap the vessel securely and mix using a vortex or sonicator until fully dissolved.
e Cleanup:

o Decontaminate all surfaces within the fume hood with an appropriate solvent (e.g., 70%
ethanol), followed by a cleaning agent.

o Dispose of all contaminated materials (weighing paper, gloves, etc.) in a designated
hazardous waste container.

o Emergency Procedures:

[¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[3]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Logical and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate key logical relationships
and workflows for handling chemicals with limited safety data.
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Caption: Logical workflow for hazard assessment of a chemical with limited safety data.
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Experimental Workflow: Safe Handling of Powders
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Caption: General experimental workflow for the safe handling of powdered chemical
substances.

Toxicology and Biological Effects

The toxicological profile of 4-(4-Nitrophenyl)butan-2-amine has not been specifically
determined. However, nitroaromatic compounds, as a class, are known to be toxic and
mutagenic.[2][6] The nitro group can be reduced in vivo to form reactive intermediates that may
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lead to cellular damage. Aromatic amines are often associated with carcinogenicity.[1][6]
Therefore, it is prudent to assume that 4-(4-Nitrophenyl)butan-2-amine may exhibit similar
toxicological properties.

Storage and Disposal

Storage:

» Store in a dry, cool, and well-ventilated place.[3]

o Keep the container tightly closed when not in use.

e Incompatible materials include strong oxidizing agents.
Disposal:

» Dispose of contents and container in accordance with local, regional, and national
regulations.

 Itis recommended to use a licensed professional waste disposal service.

This guide serves as a starting point for the safe handling of 4-(4-Nitrophenyl)butan-2-amine.
All laboratory personnel should be thoroughly trained on the potential hazards and the
established handling protocols before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrophenyl-butan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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